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Compound of Interest

Compound Name: Isooctyl hydrogen 2-butenedioate
CAS No.: 93858-88-9
Cat. No.: B12658977
Get Quote
. J

Common Name: Monoisooctyl Maleate (MIM) CAS: 30137-97-4 Molecular Formula: C12H2004
Molecular Weight: 228.29 g/mol [1][2]

Executive Summary & Application Context

For the attention of: Analytical Chemists, E&L (Extractables & Leachables) Scientists, and
Toxicologists.[2]

Monoisooctyl Maleate (MIM) is a critical degradation intermediate often encountered in
pharmaceutical packaging analysis.[2] It typically arises from the partial hydrolysis of Diisooctyl
Maleate (DIOM), a plasticizer and lubricant used in polyvinyl chloride (PVC) and polyolefin
manufacturing.[2]

The Analytical Challenge: Distinguishing MIM from its parent (DIOM) and its hydrolysis product
(Maleic Acid) is notoriously difficult using standard reverse-phase HPLC due to similar
chromophores.[2] Furthermore, commercial "isooctyl" alcohol sources are often isomeric
mixtures (e.g., dimethyl hexanols), leading to complex aliphatic NMR signals.[2]
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BENGHE

This guide provides a definitive, self-validating spectral framework to identify MIM based on
symmetry breaking in NMR and ionization preference in Mass Spectrometry.

Comparative Spectroscopic Analysis

The following table contrasts MIM with its primary interference targets.

Monoisooctyl

Diisooctyl Maleate

Feature Maleic Acid (MA)
Maleate (MIM) (DIOM)
Degradant / o Final Hydrolysis
Role ) Parent / Plasticizer
Intermediate Product
: o o Hydrophilic (Highly
Polarity Amphiphilic (Acidic) Lipophilic (Neutral) Acidic)
i Two Doublets (J = 12 ) )
1H NMR (Vinyl Singlet(Symmetry Singlet(Symmetry
) Hz)(Symmetry
Region) Intact) Intact)
Broken)
o ) Poor in ESI; requires )
MS lonization Excellent in ESI(-) Good in ESI(-)

APCI(+)

IR Carbonyl

Split Band (~1705 &
~1735 cm™Y)

Single Band (~1735

cm™1)

Single Broad Band
(~1705 cm™?)

Detailed Spectral Characterization
A. Nuclear Magnetic Resonance (*H NMR)

Protocol Validity: The definitive identification of the mono-ester relies on the "Symmetry

Breaking" principle.[2]

e Mechanism: In the diester (DIOM) and the free acid (MA), the molecule has a

or

plane of symmetry, rendering the two olefinic protons chemically equivalent (appearing as a

singlet).[2]
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» MIM Signature: In the mono-ester, the esterification of only one side renders the olefinic
protons non-equivalent.[2] They couple to each other, creating a characteristic AB system
(two doublets) with a coupling constant (

) of ~12 Hz, typical for cis (Z) alkenes.[2]
Predicted Chemical Shifts (in CDCIs):

e 11.0-13.0 ppm (1H, broad s): Carboxylic acid proton (-COOH).[2] Disappears with D20
shake.

e 6.35 ppm (1H, d, J=12.6 Hz): Vinyl proton
to Ester.[2]

e 6.25 ppm (1H, d, J=12.6 Hz): Vinyl proton
to Acid.[2]

o Note: If the resolution is low, this may appear as a distorted multiplet, but never a sharp
singlet.

e 4.15-4.25 ppm (2H, m):
-Methylene of isooctyl group (-COOCH:2-).[2]
e 0.8-1.7 ppm (17H, complex m): Isooctyl aliphatic chain.[2]

o Note: As "isooctyl" is often an isomeric mix, this region will show broad multiplets rather
than distinct triplets/quartets.

B. Mass Spectrometry (LC-MS/MS)

Protocol Validity: Utilization of Negative Mode ESI exploits the free carboxylic acid, filtering out
the neutral diester parent.[2]

 lonization Source: Electrospray lonization (ESI), Negative Mode.[2]
e Precursor lon: [M-H]~ = m/z 227.1]2]

o Key Fragmentation Pathways (MS/MS of 227.1):
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o mfz 227

183: Loss of CO2 (Decarboxylation).

o mfz 227

115: Loss of Isooctene (McLafferty-type rearrangement).

o m/z 227

99: Maleic anhydride anion (Loss of isooctanol).[2]

o m/z 227

71: Acrylate anion (Further degradation).

C. Infrared Spectroscopy (FT-IR)

~2500-3300 cm~1: Broad O-H stretch (Carboxylic acid dimer).[2]

1735 cm~1: Ester C=0 stretch.

1705 cm~1: Conjugated Acid C=0 stretch.

1640 cm~1: C=C alkene stretch (weak).[2]

800—900 cm~1: C-H out-of-plane bending (characteristic of cis-substitution).[2]

Experimental Protocols
Protocol 1: Self-Validating Identification Workflow

Objective: Confirm MIM identity in a complex leachable matrix.[2]

Extraction: Extract sample with 1:1 Isopropanol:Water (MIM is amphiphilic; DIOM prefers
Hexane; MA prefers Water).

LC-MS Screening:
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[e]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 100mm x 2.1mm, 1.8um.
[2]

[e]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

o

Gradient: 10% B to 90% B over 10 mins.

[¢]

[¢]

Validation Check: Monitor m/z 227 (ESI-) and m/z 341 (ESI+ for DIOM). If 227 is present
without 341 at the same Retention Time, MIM is confirmed.

* NMR Confirmation (If isolate is available):
o Dissolve ~5mg residue in CDCls.
o Acquire *H NMR (minimum 64 scans).[2]

o Pass Criteria: Observation of split vinyl signals at 6.2-6.4 ppm.[2] A singlet indicates
hydrolysis to Maleic Acid or presence of DIOM.

Protocol 2: Standard Generation (In-Situ)

Since commercial standards for specific "isooctyl" isomers are rare, generate a reference
standard via partial hydrolysis.[2]

e Dissolve 100 mg Diisooctyl Maleate in 10 mL THF.
e Add 1 mL 1M NaOH. Stir for 30 mins at RT.

e Acidify to pH 2 with 1M HCI.

o Extract with Ethyl Acetate.

o Result: The organic layer contains a mixture of DIOM (unreacted), MIM (product), and MA
(over-hydrolyzed).[2]

o Use this mix to establish Retention Time relative to the parent.
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Visualizations
Diagram 1: Analytical Decision Tree

Caption: Logic flow for distinguishing Monoisooctyl Maleate from its parent diester and acid
hydrolysis product.

Unknown Leachable Sample

Solubility/Polarity Check

LogP>5 i_ogP ~2-3

Highly Lipophilic Amphiphilic Hydrophilic

(Hexane Soluble) (Alcohol Soluble) (Water Soluble)
Suspect: Diisooctyl Maleate Suspect: Monoisooctyl Maleate Suspect: Maleic Acid
(Parent) (Target) (Hydrolysis Product)

NMR: Singlet Vinyls NMR: Two Doublets (J~12Hz) NMR: Singlet Vinyls
MS: ESI(+) Weak MS: ESI(-) m/z 227 MS: ESI(-) m/z 115

Click to download full resolution via product page

Diagram 2: Proposed MS Fragmentation Pathway (ESI
Negative)

Caption: Mechanistic pathway for the fragmentation of the [M-H]- ion (m/z 227) in collision-

induced dissociation.[2]
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[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Spectral Reference Guide: 2-
Butenedioic Acid (2Z)- Monoisooctyl Ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12658977/docs#comprehensive-spectral-reference-
guide-2-butenedioic-acid-2z-monoisooctyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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